N-benzyl-2-[5-[2-[(5-methyl-1H-pyrazol-3-yl)amino]-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide

• IUPAC Name: N-benzyl-2-[5-[2-[(5-methyl-1H-pyrazol-3-yl)amino]-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C25H23N7O3S/c1-15-11-20(31-30-15)29-22(34)14-36-25-28-18-10-6-5-9-17(18)23-27-19(24(35)32(23)25)12-21(33)26-13-16-7-3-2-4-8-16/h2-11,19H,12-14H2,1H3,(H,26,33)(H2,29,30,31,34)
• InChI Key: QEBLOHVLEYESDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC=CC=C5
• Molecular Formula: C25H23N7O3S
• Molecular Weight: 501.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves intermediate derivatization methods (IDMs). For instance, to enhance the potency of quinclorac, a herbicide, twenty-five derivatives were synthesized containing 3-methyl-1H-pyrazol-5-yl by IDMs. These compounds were confirmed by melting point (mp), 1HNMR, 13CNMR, and HRMS.

Scientific Research Applications

Anticancer Properties

• Research indicates the use of compounds similar to N-benzyl-2-[...]acetamide in the field of anticancer drug design. The pharmacophore hybridization approach, which combines different pharmacophoric elements into one molecule, has been used to create drug-like small molecules with potential anticancer properties (Yushyn, Holota, & Lesyk, 2022).

Antibacterial and Antifungal Activity

• Novel derivatives of compounds structurally related to N-benzyl-2-[...]acetamide have shown significant antibacterial and antifungal activity. These compounds have been characterized by various spectroscopic methods and tested for their antimicrobial effectiveness (Anisetti & Reddy, 2012).

Antioxidant Activity

• Studies have also explored the antioxidant properties of compounds structurally similar to N-benzyl-2-[...]acetamide. These studies involve the synthesis and characterization of such compounds and their evaluation for antioxidant activity using various in vitro methods (Chkirate et al., 2019).

Structural Investigations for Biological Activity

• There has been research focusing on the structural parameters of compounds similar to N-benzyl-2-[...]acetamide, combining experimental and computational techniques. These investigations help in understanding the potential biological activities of such compounds (Grdadolnik et al., 1997).

Synthesis and Activity Evaluation

• Several studies have been conducted on the synthesis of derivatives of N-benzyl-2-[...]acetamide, focusing on their potential biological activities, such as anticonvulsant activity. These studies include evaluations using in vivo and in vitro models (El Kayal et al., 2022).